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Compound of Interest

Compound Name: tert-Butyldichlorophosphine

Cat. No.: B1583324

Essential Safety and Handling Guide for tert-
Butyldichlorophosphine

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of tert-Butyldichlorophosphine (CAS No. 25979-07-1). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical and Physical Properties
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Property Value Source
Molecular Formula C4H9CI2P
Molecular Weight 158.99 g/mol [1]

White to light yellow crystalline
Appearance ] [1]
mass or white powder

Melting Point 44-49 °C
Boiling Point 142-150 °C [1]
Flash Point 43 °C [2]
N Soluble in n-pentane, ether,
Solubility [1]
and toluene

Reacts violently with water,
moisture, and protic solvents.
[1][3] Air and moisture
sensitive.[4][3]

Reactivity

Hazard Identification and Precautionary Measures

tert-Butyldichlorophosphine is a hazardous chemical that poses several risks. It is highly
flammable, harmful if swallowed, and causes severe skin burns and eye damage.[4][5] It may
also cause drowsiness or dizziness.[4][5] The material is extremely destructive to the tissues of
the mucous membranes and upper respiratory tract.[4]

GHS Hazard Statements: H225, H302, H314, H318, H336[4][5]

Precautionary Statements: P210, P260, P261, P280, P301+P330+P331, P303+P361+P353,
P304+P340, P305+P351+P338, P310, P402+P404[4][3][6]

Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment is mandatory when handling tert-
Butyldichlorophosphine to prevent exposure.
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PPE Category

Specification

Source

Eye/Face Protection

Chemical safety goggles and a
face shield are required. Use
equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).

[412]

Hand Protection

Chemical-resistant gloves
must be worn. Inspect gloves
prior to use and use proper
glove removal technique.
Dispose of contaminated

gloves after use.

[2]

Skin and Body Protection

A chemical-resistant apron or
lab coat and appropriate
protective clothing to prevent

skin exposure are necessary.

[2]

Respiratory Protection

Work should be conducted in a
well-ventilated fume hood.[1] If
respirators are necessary, use
a full-face particle respirator
type N100 (US) or type P3 (EN
143). For higher-level
protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
respirator cartridges.
Respirators and their
components must be tested
and approved under
appropriate government
standards like NIOSH (US) or
CEN (EV).[5]
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Operational Plan: Step-by-Step Handling Protocol

1. Receiving and Storage:

o Upon receipt, immediately move the container to a designated storage area.

» Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[4][7]
e The storage area should be a corrosives area, and containers must be kept tightly closed.[7]

o Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation and
reaction with air and moisture. Recommended storage temperature is 2-8°C.[1]

¢ Never allow the product to come into contact with water during storage.[4]
2. Preparation for Use:

o Before handling, ensure that an emergency eyewash station and safety shower are readily
accessible.

» All work must be conducted inside a certified chemical fume hood.[1]

» Don the required PPE as specified in the table above.

3. Handling and Use:

e Ground and bond all containers and receiving equipment to prevent static discharge.[8]
e Use only non-sparking tools.[9]

e Avoid creating dust and aerosols.[4]

¢ Do not breathe dust, fumes, gas, mist, vapors, or spray.[6]

e Avoid contact with skin, eyes, and clothing.[10]

» Keep away from incompatible materials such as water, moisture, reducing agents, and
strong oxidizing agents.[2]
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4. In Case of a Spill:

o Evacuate personnel to a safe area.[4]

o Wear appropriate PPE, including respiratory protection.[4]
e Do not let the product enter drains.[4]

o For small spills, sweep up the solid material, avoiding dust formation, and place it into a
suitable, closed container for disposal.[4][5]

» Do not use water to clean up spills.[4]
Disposal Plan
1. Waste Collection:

o All waste material, including unused product and contaminated items (e.g., gloves, paper
towels), must be collected in designated, properly labeled, and sealed containers.

e Do not mix with other waste.[4]

e Handle uncleaned containers as you would the product itself.[4]

2. Disposal Procedure:

o All waste must be disposed of in accordance with local, state, and federal regulations.[4]

e Engage a licensed professional waste disposal service to handle the disposal of this
material.[5][8]

e Arecommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4][5]

Experimental Workflow Diagram
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Workflow for Handling tert-Butyldichlorophosphine
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Caption: Workflow for the safe handling of tert-Butyldichlorophosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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